Cas no 697-25-6 ( )

• Product Name: &nbsp
• CAS No: 697-25-6
• Molecular Formula: C₈H₁₀O₂
• Molecular Weight: 138.1638
• CID: 974095
• PubChem ID: 296927

  Properties

Names and Identifiers

• 2,3,4,5,6,7-hexahydrotricyclo[2.2.1.0^2,6]heptane-1-carboxylic acid
• 1-Carboxy-nortricyclen, Tricyclo< 2.2.1.02.6> heptan-carbonsaeure-(1)
• 2,6-Cyclo-norbornan-1-carbonsaeure
• 2,6-cyclo-norbornane-1-carboxylic acid
• 2-Carboxy-nortricyclen, Tricyclo< 2.2.1.02.6> heptan-carbonsaeure-(2)
• AC1L6QV8
• Nortricyclen-carbonsaeure-(1)
• NSC167495
• Tricyclo[2.2.1.02,6]heptane-1-carboxylic acid
• 697-25-6
• DTXSID10304824
• tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
• NSC-167495
• Tricyclo[2.2.1.0~2,6~]heptane-1-carboxylic acid
• EN300-7434487
• AKOS006376257
• tricyclo[2.2.1.0,2,6]heptane-1-carboxylicacid
• tricyclo[2.2.1.0(2)]heptane-1-carboxylic acid

• InChIKey： GEWBSMIHSOBORP-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10O2/c9-7(10)8-3-4-1-5(8)6(8)2-4/h4-6H,1-3H2,(H,9,10)
• SMILES： C1C2CC3C1C3(C2)C(=O)O

Computed Properties

• Exact Mass: 138.0681
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.068
• Heavy Atom Count: 10
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 1.11710
• PSA: 37.3
• Refractive Index: 1.659
• Boiling Point: 255.7°C at 760 mmHg
• Flash Point: 115°C
• Density: 1.481

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids